Cas no 361167-33-1 (4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide)

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide structure
361167-33-1 structure
Product Name:4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide
CAS No:361167-33-1
MF:C25H27N3O3S2
MW:481.630183458328
CID:6610449
PubChem ID:4154183
Update Time:2023-12-01

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide
    • Oprea1_858416
    • SR-01000442254
    • N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
    • AKOS001629537
    • F0440-0212
    • EU-0072545
    • N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide
    • AKOS021615928
    • SR-01000442254-1
    • 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}benzamide
    • 361167-33-1
    • Inchi: InChI=1S/C25H27N3O3S2/c1-16-13-17(2)15-28(14-16)33(30,31)20-10-7-19(8-11-20)24(29)27-25-26-23-21-6-4-3-5-18(21)9-12-22(23)32-25/h3-8,10-11,16-17H,9,12-15H2,1-2H3,(H,26,27,29)
    • InChI Key: GWVAZIQOYYLVAD-UHFFFAOYSA-N
    • SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CCC5=CC=CC=C54)C

Computed Properties

  • Exact Mass: 481.14938408g/mol
  • Monoisotopic Mass: 481.14938408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 798
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 116Ų

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide Pricemore >>

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